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Compound of Interest

Compound Name: Gfp150 (tfa)

Cat. No.: B15142561

Despite a comprehensive search, the specific peptide designated as "Gfp150" remains elusive
within publicly available scientific literature and databases. The nomenclature "Gfp150" does
not correspond to a recognized peptide sequence or structure at this time. It is plausible that
"Gfpl50" represents an internal project code, a novel, as-yet-unpublished peptide, or a
potential misnomer.

The "(tfa)" suffix commonly associated with synthetic peptides, including in the initial query for
"Gfp150 (tfa)", denotes the presence of trifluoroacetic acid. TFA is a standard reagent used
during peptide synthesis and purification, resulting in the formation of a trifluoroacetate salt of
the peptide. This, however, does not provide information about the core peptide sequence
itself.

Further investigation into potential interpretations of the "Gfp" prefix considered two primary
possibilities:

o Green Fluorescent Protein (GFP) fragment: GFP is a widely used reporter protein in
molecular biology. While numerous peptides derived from or related to GFP exist, none are
commonly designated as "Gfp150."

o Growth Factor Peptide: The abbreviation "GF" is frequently used for "Growth Factor.” A
search for growth factor peptides with a "150" designation also failed to yield a specific
match. The number could potentially refer to the number of amino acids, its molecular weight
in kilodaltons (though 150 kDa would be a large protein, not a peptide), or another internal
identifier.
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One tangential finding identified a plasmid named "pMT-GFP-p150Dynactin,” which is used to
express a fusion protein consisting of Green Fluorescent Protein and the p150 subunit of the
dynactin complex. However, p150Glued is a large, 150 kDa protein and not a peptide, making it
an unlikely candidate for the query.

Given the lack of identifiable information for a peptide named "Gfp150," it is impossible to
provide the requested in-depth technical guide, including its amino acid sequence, structure,
associated signaling pathways, or relevant experimental protocols.

To enable the creation of the requested technical guide, further clarification on the identity of
"Gfp150" is required. The following information would be essential:

e The amino acid sequence of the peptide.
e An alternative or more common name for the peptide.
e The source or context in which the name "Gfp150" was encountered.

Without this fundamental information, any attempt to generate a technical whitepaper would be
purely speculative and would not meet the standards of scientific accuracy required for the
intended audience of researchers, scientists, and drug development professionals.

 To cite this document: BenchChem. [Unraveling the Enigma of "Gfp150": A Search for a
Novel Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142561#gfp150-tfa-peptide-sequence-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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